Cas no 109039-81-8 (3H-Naphtho[1,2,3-de]quinoline-4-sulfonicacid, 1-acetyl-2,7-dihydro-2,7-dioxo-)

• Product Name: 3H-Naphtho[1,2,3-de]quinoline-4-sulfonicacid, 1-acetyl-2,7-dihydro-2,7-dioxo-
• CAS No: 109039-81-8
• MF: C₁₈H₁₁NO₆S
• MW: 369.348043680191
• CID: 128259
• PubChem ID: 137091920
• Update Time: 2025-04-18

3H-Naphtho[1,2,3-de]quinoline-4-sulfonicacid, 1-acetyl-2,7-dihydro-2,7-dioxo- Chemical and Physical Properties

Names and Identifiers

• 3H-Naphtho[1,2,3-de]quinoline-4-sulfonicacid, 1-acetyl-2,7-dihydro-2,7-dioxo-
• 3H-Naphtho[1,2,3-de]quinoline-4-sulfonic acid, 1-acetyl-2,7-dihydro-2,7-dioxo-
• DTXSID90669448
• 1-Acetyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinoline-4-sulfonic acid
• 109039-81-8

• Inchi： 1S/C18H11NO6S/c1-8(20)13-14-9-4-2-3-5-10(9)17(21)11-6-7-12(26(23,24)25)16(15(11)14)19-18(13)22/h2-7,20H,1H3,(H,23,24,25)/b13-8+
• InChI Key： AMWAXPPNZKTWKJ-MDWZMJQESA-N
• SMILES： S(C1=CC=C2C(C3C=CC=CC=3C3/C(=C(/C)\O)/C(N=C1C=32)=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 369.03070824g/mol
• Monoisotopic Mass: 369.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 130Ų